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Introduction

Remazol dyes are a class of reactive dyes widely utilized in laboratory settings for the analysis

and dyeing of various textile fibers.[1] Chemically, they are characterized by the presence of a

vinyl sulfone group (-SO2-CH=CH2) as the reactive component.[2] This group allows the dye to

form a stable, covalent bond with the hydroxyl groups of cellulosic fibers (like cotton, linen,

viscose), the amino groups of protein fibers (like wool and silk), and synthetic fibers such as

nylon under specific pH and temperature conditions.[1][2][3] This covalent linkage results in

excellent colorfastness, making Remazol dyes highly suitable for applications requiring durable

and vibrant coloration.[1] In a laboratory context, these dyes are invaluable for differential

staining, fiber identification, and studying dyeing kinetics and mechanisms.

Principle of Staining

The staining mechanism of Remazol dyes is a nucleophilic addition reaction. For cellulosic

fibers, the process is typically carried out in an alkaline medium. The alkali (e.g., sodium

carbonate) activates the hydroxyl groups on the cellulose backbone, turning them into

nucleophilic cellulosate ions. These ions then attack the electron-deficient double bond of the

dye's vinyl sulfone group, forming a permanent ether linkage.[2][3] For protein fibers like wool,

the reaction occurs with amino groups under mildly acidic conditions and higher temperatures.

[4][5] The stability of the vinyl sulfone group in aqueous solution until activated by pH or heat

makes them versatile for various application methods, including exhaust dyeing and pad-batch

processes.[1][5]
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Data Presentation: Staining Parameters for Various
Fibers
The following table summarizes the key quantitative parameters for Remazol dye staining on

different textile fibers in a laboratory setting. These parameters can be optimized based on the

specific Remazol dye, desired shade depth, and fiber characteristics.

Parameter Cotton (Cellulosic) Wool (Protein) Silk (Protein)

Dye Concentration (%

o.m.f.)*
0.5 - 4.0% 0.5 - 2.0% 0.5 - 2.0%

Liquor Ratio 10:1 to 50:1 10:1 to 40:1 10:1 to 40:1

Dyeing Temperature 40 - 60°C[6][7] 80 - 98°C[4] 40 - 60°C

pH 10.5 - 11.5 (Alkaline)
5.5 - 6.5 (Mildly

Acidic)[4]

8.0 - 9.0 (Mildly

Alkaline)

Auxiliary Chemicals

Sodium Sulphate

(Electrolyte), Sodium

Carbonate (Alkali)[7]

[8]

Acetic Acid (pH

control), Levelling

Agent (e.g., Albegal B)

[4]

Sodium Bicarbonate

(Mild Alkali)

Fixation Time 30 - 90 minutes
45 - 60 minutes at

max temp[4]
30 - 60 minutes

Fixing Agent

Sodium Carbonate

(Soda Ash) or Sodium

Silicate[8]

Heat and pH control Heat and mild alkali

% o.m.f. = on mass of fiber

Experimental Protocols
Protocol 1: Staining of Cotton Fibers with Remazol Dyes (Exhaust Method)

This protocol details a standard laboratory procedure for dyeing cotton fabric samples.

1. Materials and Reagents:
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Remazol Dye (e.g., Remazol Brilliant Blue R)

Scoured and bleached cotton fabric

Sodium Sulphate (Na₂SO₄), anhydrous

Sodium Carbonate (Na₂CO₃), anhydrous (Soda Ash)[8]

Non-ionic detergent

Distilled water

Laboratory dyeing machine or water bath with stirrer

Beakers, graduated cylinders, and a pH meter

2. Preparation of Solutions:

Dye Stock Solution (1% w/v): Dissolve 1.0 g of Remazol dye powder in 100 mL of distilled

water.[9] Warm gently if necessary.

Sodium Sulphate Solution (10% w/v): Dissolve 10 g of anhydrous Sodium Sulphate in 100

mL of distilled water.

Sodium Carbonate Solution (10% w/v): Dissolve 10 g of anhydrous Sodium Carbonate in

100 mL of distilled water.[8]

3. Dyeing Procedure:

Weigh a sample of dry cotton fabric (e.g., 5 grams).

Pre-wet the fabric sample in distilled water for 15 minutes.

Prepare the dyebath in a beaker or dyeing tube. For a 2% shade and a 20:1 liquor ratio, the

total volume will be 100 mL.

Add 10 mL of the 1% dye stock solution.

Add the required amount of Sodium Sulphate (e.g., 20 g/L, so 20 mL of the 10% solution).
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Add distilled water to bring the volume to ~90 mL.

Place the pre-wetted fabric sample into the dyebath.

Raise the temperature of the dyebath to 60°C and maintain for 30 minutes, ensuring

constant agitation.[7]

After 30 minutes, add the required amount of Sodium Carbonate to achieve a concentration

of 10-20 g/L (e.g., 10-20 mL of the 10% solution) to fix the dye.[8]

Continue the dyeing process at 60°C for another 60 minutes.

4. Rinsing and Soaping:

After dyeing, remove the fabric sample and rinse thoroughly with cold running water until the

water runs clear.[7]

Prepare a soaping bath containing 2 g/L of a non-ionic detergent.[10]

Wash the dyed fabric in the soaping bath at 90-95°C for 15 minutes to remove any unfixed or

hydrolyzed dye.[10]

Rinse the fabric again with hot water, followed by cold water.

Squeeze out excess water and air-dry the sample.
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Caption: Experimental workflow for Remazol dye staining of cellulosic fibers.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b13409264?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13409264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reaction Conditions Products

Remazol Dye
(Vinyl Sulfone Form)

D-SO₂-CH=CH₂

Dyed Fiber
(Covalent Ether Bond)
D-SO₂-CH₂-CH₂-O-Cell

Cellulose Fiber
(with Hydroxyl Group)

Cell-OH

Alkali (OH⁻)
e.g., Na₂CO₃

Activation
Nucleophilic

Addition

Click to download full resolution via product page

Caption: Chemical pathway of Remazol dye fixation on a cellulose fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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